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Linuron, a selective, residual herbicide, is widely utilized for the pre- and post-emergence

control of annual broadleaf and grassy weeds in various crops. Its efficacy can be significantly

enhanced when used in combination with other herbicides. Tank-mixing linuron with herbicides

possessing different modes of action can broaden the weed control spectrum, increase the

effectiveness against challenging weed species, and aid in the management of herbicide

resistance. This guide provides a comparative analysis of linuron's performance in

combination with other herbicides, supported by experimental data.

Linuron's Mode of Action
Linuron belongs to the urea group of herbicides and functions by inhibiting photosynthesis at

Photosystem II (PSII).[1][2] It binds to the D1 protein within the chloroplast's thylakoid

membrane, which disrupts the electron transport chain.[1] This blockage halts the plant's ability

to convert sunlight into energy, leading to chlorosis and eventual death of susceptible weeds.[1]
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Caption: Linuron's mode of action via inhibition of Photosystem II.

Comparative Efficacy Data
The following tables summarize the performance of linuron in combination with other

herbicides from various field studies.

Table 1: Linuron + S-metolachlor for Palmer Amaranth
Control in Sweet Potato
This study evaluated the efficacy of linuron alone and in combination with S-metolachlor for

the post-emergence control of Palmer amaranth (Amaranthus palmeri) in 'Covington' sweet

potatoes.
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Treatment
Application
Rate (g ai
ha⁻¹)

Palmer
Amaranth
Control (%)
1 WAT

Palmer
Amaranth
Control (%)
2 WAT

Palmer
Amaranth
Control (%)
4 WAT

Sweet
Potato
Foliar Injury
(%) 1 WAT

Linuron 420 ≥98 ≥91 84-92 17

Linuron 700 ≥98 ≥91 84-92 30

Linuron + S-

metolachlor
420 + 800 ≥98 ≥91 >92 36

Linuron + S-

metolachlor
700 + 800 ≥98 ≥91 >92 36

S-metolachlor

alone
800 Poor Poor Poor Not Reported

WAT: Weeks After Treatment. Data pooled across years.[3]

Key Findings:

All treatments that included linuron provided excellent control of Palmer amaranth at 1 and

2 weeks after treatment (WAT).[3]

The addition of S-metolachlor to linuron resulted in the greatest Palmer amaranth control at

4 WAT.[3]

However, the combination of linuron and S-metolachlor also led to a significant increase in

sweet potato foliar injury compared to linuron alone.[3]

Adding a nonionic surfactant (NIS) to linuron did not improve weed control but increased

crop injury and reduced yield.[3]

Table 2: Linuron + Metribuzin or Rimsulfuron for Weed
Control in Potato
This research aimed to determine the effects of linuron in combination with metribuzin or

rimsulfuron on crop injury and yield in 'Russet Burbank' and 'Umatilla Russet' potatoes. These
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tank mixes are effective against hard-to-control weeds like common lambsquarters, redroot

pigweed, and nightshade species.[4]

Treatment
Application
Timing

Crop Injury (%)
2 WAT

Crop Injury (%)
4 WAT

Impact on
Total Yield

Linuron +

Metribuzin
Preemergence Minimal Minimal

No significant

reduction

Linuron +

Metribuzin

50-75%

Emergence
Present

Minimal (quick

recovery)

No significant

reduction

Linuron +

Metribuzin

4-6 inch tall

plants
Present Present Not specified

Linuron +

Rimsulfuron

4-6 inch tall

plants
Present Present Not specified

Linuron +

Metribuzin

8-10 inch tall

plants
Present Persistent Reduced

WAT: Weeks After Treatment.[4]

Key Findings:

Linuron mixed with metribuzin or rimsulfuron is a good preemergence herbicide option that

does not negatively affect potato yield or quality.[4]

Postemergence applications of linuron combinations resulted in crop injury, which was more

persistent when applied to larger potato plants.[4]

Applying linuron with metribuzin to 8-10 inch tall potato plants led to a reduction in total

yield.[4]

Experimental Protocols
Study 1: Linuron + S-metolachlor for Palmer Amaranth
Control
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Objective: To evaluate linuron for post-emergence control of Palmer amaranth in sweet

potato.[3]

Experimental Design: A two by four factorial arrangement of treatments. Factor one

consisted of two linuron rates (420 and 700 g ai ha⁻¹). Factor two included linuron alone,

linuron plus a nonionic surfactant (NIS), linuron plus S-metolachlor (800 g ai ha⁻¹), and

linuron plus NIS plus S-metolachlor. S-metolachlor alone and weedy/weed-free checks were

also included.[3]

Crop and Application: Treatments were applied to 'Covington' sweet potato 8 days after

transplanting.[3]

Data Collection: Palmer amaranth control was visually assessed at 1, 2, 4, and 8 weeks after

treatment. Sweet potato injury (foliar injury and stunting) was also evaluated.[3]

Statistical Analysis: Analysis of variance (ANOVA) was conducted using the MIXED

procedure in SAS, with fixed and random effects defined. Means were separated using

Fisher's protected LSD at α = 0.05.[3]

Study 2: Linuron Combinations in Potato
Objective: To determine the effects of linuron plus metribuzin or rimsulfuron treatments on

potato crop injury and marketable yield.[4]

Experimental Locations and Cultivars: The study was conducted in Ottertail, MN (2014),

Inkster, ND (2015), and Park Rapids, MN (2015) using 'Russet Burbank' or 'Umatilla Russet'

potato cultivars.[4]

Treatments and Application Timings:

Preemergence: Linuron (12 or 24 oz/a) + Metribuzin (0.67 lb/a)

50-75% emergence: Linuron (12 or 24 oz/a) + Metribuzin (0.67 lb/a)

4-6 inch tall plants: Linuron (12 or 24 oz/a) + Metribuzin (0.67 lb/a) or Rimsulfuron (1.5

oz/a)

8-10 inch tall plants: Linuron (12 or 24 oz/a) + Metribuzin (0.67 lb/a)[4]
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Data Collection: Crop injury was assessed at 2 and 4 weeks after treatment. Potato tubers

were harvested and graded for yield analysis.[4]

Statistical Analysis: A Proc Mixed model with a Tukey pairwise comparison at P<0.1 was

used with SAS v. 9.3.[4]
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Caption: A generalized workflow for herbicide efficacy trials.
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Conclusion
The combination of linuron with other herbicides is a valuable strategy for effective weed

management. Tank mixes with herbicides such as metribuzin, rimsulfuron, and S-metolachlor

can enhance the control of problematic weeds. However, careful consideration must be given

to the application timing, partner herbicide, and crop to avoid phytotoxicity and potential yield

loss. The experimental data presented in this guide demonstrate that while these combinations

can improve weed control, they may also increase the risk of crop injury, highlighting the

importance of adhering to recommended application guidelines and conducting trials to

determine the optimal use for specific cropping systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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